Cas no 79379-03-6 (1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-)

1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- structure
79379-03-6 structure
Product Name:1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-
CAS No:79379-03-6
MF:C9H16N2O
MW:168.236142158508
CID:561990
PubChem ID:3253320
Update Time:2025-04-19

1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-
    • 3,5-Dimethyl-4-ethoxyethyl-1H-pyrazole
    • 3,5-dimethyl-4-(2-ethoxyethyl)pyrazole
    • AKOS PAO-1357
    • 4-(2-ethoxyethyl)-3,5-dimethyl-1H-pyrazole
    • 4-(2-ethoxy-ethyl)-3,5-dimethyl-1H-pyrazole
    • 79379-03-6
    • FT-0614669
    • DTXSID501267402
    • Inchi: 1S/C9H16N2O/c1-4-12-6-5-9-7(2)10-11-8(9)3/h4-6H2,1-3H3,(H,10,11)
    • InChI Key: LVUQNFJYWZRBHM-UHFFFAOYSA-N
    • SMILES: O(CC)CCC1C(C)=NNC=1C

Computed Properties

  • Exact Mass: 168.12600
  • Monoisotopic Mass: 168.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • Density: 1.015
  • Boiling Point: 285.8°C at 760 mmHg
  • Flash Point: 104.8°C
  • Refractive Index: 1.502
  • PSA: 37.91000
  • LogP: 1.60550

1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Production Method

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